Cas no 1396870-52-2 (N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide)

• Product Name: N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide
• CAS No: 1396870-52-2
• MF: C₂₅H₂₆N₆O
• MW: 426.513544559479
• CID: 6163755
• PubChem ID: 71795017
• Update Time: 2025-10-23

N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide
• N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-2-(1H-indol-1-yl)acetamide
• AKOS024545758
• 1396870-52-2
• N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-2-(1H-indol-1-yl)acetamide
• F6257-3931
• VU0541939-1
• N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-2-indol-1-ylacetamide

• Inchi： 1S/C25H26N6O/c32-25(18-31-11-10-21-8-4-5-9-22(21)31)28-23-16-24(27-19-26-23)30-14-12-29(13-15-30)17-20-6-2-1-3-7-20/h1-11,16,19H,12-15,17-18H2,(H,26,27,28,32)
• InChI Key： ZBPUBGOIBKUUPG-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C=CC=CC1=2)NC1=CC(=NC=N1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 426.21680947g/mol
• Monoisotopic Mass: 426.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.3Ų

Additional information on N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide

N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide: A Comprehensive Overview

N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide (CAS No. 1396870-52-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of pyrimidine and indole, two important heterocyclic structures with a wide range of biological activities. The compound's unique structural features and potential therapeutic applications have made it a focal point for ongoing research and development.

The molecular structure of N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide is characterized by the presence of a pyrimidine ring, an indole ring, and a benzylpiperazine moiety. The pyrimidine ring is a key component in many biologically active molecules, including nucleosides and nucleotides, which are essential for DNA and RNA synthesis. The indole ring, on the other hand, is a common structural motif in various natural products and pharmaceuticals, known for its diverse biological activities such as anti-inflammatory, antitumor, and neuroprotective effects. The benzylpiperazine moiety adds further complexity to the molecule, contributing to its potential as a ligand for various receptors and enzymes.

Recent studies have highlighted the potential of N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide in the treatment of various diseases. One notable area of research is its activity as an inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of cancer. In vitro studies have shown that this compound can selectively inhibit the activity of certain kinases, thereby disrupting the signaling pathways that promote tumor growth and metastasis.

Furthermore, N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-yl)acetamide has been investigated for its potential neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function and cell death. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential as a therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of N-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-2-(1H-indol-1-y l)acetamide have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetics refers to the movement of a drug within the body, including absorption, distribution, metabolism, and excretion (ADME). In animal models, this compound has shown favorable ADME properties, with good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can reach its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-6-(4-Benzylpiperazin -1 - yl )pyrimidin - 4 - yl - 2 - ( 1 H - indol - 1 - yl ) acetamide. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are promising and suggest that the compound may have a favorable safety profile in humans.

In addition to its therapeutic applications, N - 6 -( 4 - benz ylp iperazin - 1 - yl ) pyrimidin - 4 - yl - 2 -( 1 H - indol - 1 - yl ) acetamide has also been used as a tool compound in basic research to study cellular signaling pathways. Its ability to selectively modulate specific kinases makes it valuable for understanding the molecular mechanisms underlying various diseases. This knowledge can be leveraged to develop more targeted therapies with improved efficacy and reduced side effects.

The synthesis of N - 6 -( 4 - benz ylp iperazin - 1 - yl ) pyrimidin - 4 - yl - 2 -( 1 H - indol - 1 - yl ) acetamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include coupling reactions between appropriately substituted pyrimidine and indole derivatives, followed by functional group modifications to introduce the benzylpiperazine moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating both research and potential commercialization efforts.

In conclusion, N - 6 -( 4 - benz ylp iperazin - 1 - yl ) pyrimidin - 4 - yl - 2 -( 1 H - indol - 1 - yl ) acetamide (CAS No. 1396870–52–2) is a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure combines key features from pyrimidine, indole, and benzylpiperazine moieties, making it an attractive candidate for further development in both research and clinical settings. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in the field of medicinal chemistry.